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Compound of Interest

Compound Name: Pexacerfont

Cat. No.: B1679662 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

pexacerfont, a potent and selective corticotropin-releasing factor 1 (CRF1) antagonist used in

laboratory research. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Pexacerfont Chemical and Physical Properties
A summary of key quantitative data for pexacerfont is presented below. This information is

crucial for risk assessment and the implementation of appropriate handling and disposal

protocols.
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Property Value Reference

Molecular Weight 340.43 g/mol [1]

Chemical Formula C18H24N6O [1]

Purity ≥98% (HPLC) [1]

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol.
[2]

Storage Store at -20°C. [2]

Appearance Solid

CAS Number 459856-18-9

Operational Plan: Pexacerfont Waste Disposal
The following step-by-step procedures are designed to guide laboratory personnel in the safe

disposal of pexacerfont in both solid and liquid forms. These guidelines are based on standard

practices for laboratory chemical waste management.

Section 1: Immediate Safety Precautions
Prior to handling pexacerfont for disposal, ensure the following personal protective equipment

(PPE) is in use:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the powdered form or creating solutions.

Section 2: Disposal of Solid Pexacerfont Waste
This procedure applies to expired or unwanted pure pexacerfont powder.
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Containerization:

Place the original vial or a securely sealed container holding the pexacerfont waste into a

larger, compatible, and clearly labeled hazardous waste container designated for solid

chemical waste.

Do not mix with other types of waste unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name

("Pexacerfont"), and the approximate quantity.

Storage:

Store the sealed waste container in a designated satellite accumulation area until it is

collected by your institution's EHS personnel.

Section 3: Disposal of Liquid Pexacerfont Waste
(Solutions)
This procedure applies to solutions of pexacerfont (e.g., in DMSO or ethanol) and

contaminated solvents.

Segregation:

Do not dispose of pexacerfont solutions down the drain.

Collect all liquid waste containing pexacerfont in a dedicated, leak-proof, and compatible

hazardous waste container. Typically, this will be a container designated for non-

halogenated organic solvent waste.

Containerization:

Use a container made of a material compatible with the solvent used (e.g., a polyethylene

container for DMSO or ethanol solutions).
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Ensure the container is securely capped when not in use.

Labeling:

Label the liquid waste container with "Hazardous Waste," the full chemical names of all

components (e.g., "Pexacerfont, Dimethyl Sulfoxide, Ethanol"), and their estimated

concentrations or percentages.

Storage:

Store the sealed liquid waste container in a designated satellite accumulation area,

segregated from incompatible waste streams (e.g., acids, bases), until collection by EHS.

Section 4: Disposal of Contaminated Labware
This procedure applies to items such as pipette tips, vials, and gloves that have come into

contact with pexacerfont.

Solid Waste Stream:

Dispose of all contaminated solid materials in a designated solid hazardous waste

container. This is often a lined container specifically for chemically contaminated lab

debris.

Sharps:

Any contaminated sharps (e.g., needles, syringes) must be placed in a designated sharps

container for hazardous chemical waste.

Labeling and Storage:

Ensure the waste container is properly labeled with the nature of the chemical

contamination and stored in the satellite accumulation area for pickup.

Logical Workflow for Pexacerfont Disposal
The following diagram illustrates the decision-making process for the proper disposal of

pexacerfont waste in a laboratory setting.
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Pexacerfont Disposal Workflow
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Caption: Decision workflow for the proper disposal of pexacerfont waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific

Environmental Health and Safety (EHS) protocols and local regulations for chemical waste

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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